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Compound of Interest

2,3,5-Trimethyl-7H-furo[3,2-
Compound Name:
gJchromen-7-one

CAS No.: 13008-11-2

Cat. No.: B2480400

Get Quote

Executive Summary

This guide details the physicochemical properties, mechanism of action, and experimental
protocols for the use of trimethylated furocoumarins—specifically Trioxsalen (TMP)—in
photochemotherapy. Unlike its methoxylated counterparts (e.g., 8-MOP), TMP exhibits unique
lipophilicity and a high DNA photobinding constant with reduced cutaneous phototoxicity
(erythema). These characteristics make it a critical agent for vitiligo repigmentation, targeted
"bath PUVA" therapies, and in vitro viral inactivation studies.

Chemical Profile & Mechanism of Action[1]
Physicochemical Properties

Trioxsalen (4,5',8-trimethylpsoralen) is a synthetic furocoumarin derivative.[1][2] Its
trimethylation renders it highly hydrophobic, necessitating specific solvent strategies for
bioavailability and experimental stability.
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Property Specification Notes
CAS Number 3902-71-4
Molecular Formula MW: 228.24 g/mol
- Practically insoluble; requires
Solubility (Water) < 0.1 mg/mL )
carrier.
- ) Stock solutions typically
Solubility (Organic) DMSO, Chloroform ]
prepared in DMSO.
_ Activation requires UVA (320—
Absorption Peak ~250, 290, 335 nm
400 nm).
Increases upon DNA
Fluorescence Weak

intercalation.

Mechanism: The Photochemical Cascade

The therapeutic efficacy of TMP relies on a Type | photochemical reaction. Upon intercalation
into the DNA double helix and exposure to UVA radiation (320—400 nm), TMP undergoes a
step-wise cycloaddition.

« Intercalation: TMP inserts between base pairs (preferentially AT-rich regions) in the dark.

e Monoadduct Formation: Absorption of a UVA photon leads to a [2+2] cycloaddition between
the 4',5' (furan) or 3,4 (pyrone) double bond of TMP and the 5,6 double bond of a pyrimidine
base (thymine).

« Interstrand Cross-linking (ICL): Absorption of a second photon by the furan-side monoadduct
allows the pyrone side to react with a thymine on the complementary strand, covalently
locking the DNA helix.

Diagram 1: Molecular Mechanism of TMP Photobinding
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Caption: Step-wise photo-activation of Trioxsalen leading to DNA interstrand cross-linking.

Clinical Application: Bath PUVA Protocol

Context: Oral administration of TMP often results in variable bioavailability due to rapid first-
pass metabolism. "Bath PUVA" (topical delivery via soaking) is the preferred method for
treating localized psoriasis or vitiligo, minimizing systemic toxicity (nausea) and maximizing

skin concentrations.
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Preparation of Bath Solution

o Standard Dose: 3.75 mg/L to 5.0 mg/L of Trioxsalen in water.

» Solubilization Step: TMP must first be dissolved in a vehicle (e.g., ethanol or acetone) before
adding to the bath water to prevent precipitation.

o Stock: Dissolve 50 mg TMP in 100 mL of 95% Ethanol.

o Bath: Add 10 mL of Stock to ~100 L of warm water (approx. 37°C).

Treatment Workflow

e Soak: Patient immerses affected area for 15 minutes.[3][4]
e Dry: Skin is gently patted dry (do not rub vigorously to avoid inducing friction erythema).

o Wait: Immediate UVA exposure is standard for TMP (unlike 8-MOP which may require a
delay).

¢ Irradiation:
o I|nitial Dose: 0.2 — 0.5

(lower than oral PUVA due to higher local drug concentration).

o Increments: Increase by 0.2 - 0.5
per session based on erythema response.

o Frequency: 2-3 times per week.

Expert Insight: TMP is highly melanogenic (stimulates pigmentation) but less erythemogenic
than 8-MOP. This allows for aggressive repigmentation therapy in vitiligo with a wider safety
margin against burns, provided the UVA dose is carefully titrated.

Research Protocol: Viral Inactivation & DNA Cross-
linking
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Audience: Drug discovery scientists and virologists. Objective: To utilize TMP for inactivating
enveloped viruses or studying DNA repair mechanisms in vitro.

Reagents

e TMP Stock: 1 mg/mL in DMSO (Store at -20°C in dark; stable for 6 months).
e UVA Source: 365 nm LED array or UV crosslinker (calibrated).

o Buffer: PBS (pH 7.4) or serum-free media.

Experimental Workflow

Diagram 2: In Vitro Viral Inactivation Workflow
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Caption: Workflow for TMP-mediated viral inactivation ensuring preservation of surface
proteins.

Step-by-Step Protocol

o Equilibration:
o Dilute TMP stock into the sample to a final concentration of 1 — 5 pg/mL.
o Note: Keep DMSO concentration < 1% to avoid solvent toxicity.

o Incubate in the dark for 10-15 minutes at 4°C. This allows TMP to intercalate into nucleic
acids without premature reaction.

o [rradiation:
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o Place samples on ice (to prevent thermal damage).
o Expose to UVA (365 nm) at a distance of 5-10 cm.
o Target Dose: 5 - 10
(typically 10—20 minutes depending on lamp intensity).
e Post-Treatment:

o For viral inactivation: The virus is now replication-incompetent but structurally intact (useful
for vaccine development).

o For cell studies: Wash cells 2x with PBS to remove unbound TMP before returning to
culture.

Safety & Handling (HSE)

Trioxsalen is a potent photosensitizer and suspected carcinogen. Strict adherence to safety
protocols is mandatory.

e Engineering Controls: Handle powder in a chemical fume hood. Use amber microcentrifuge
tubes to prevent ambient light activation.

o PPE: Nitrile gloves, lab coat, and UV-blocking safety glasses (ANSI Z87.1 rated for UV) are
critical during the irradiation phase.

e Waste Disposal: Treat all TMP-contaminated waste as hazardous chemical waste. Do not
autoclave bleach-containing mixtures if TMP was dissolved in organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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